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Compound of Interest

Compound Name: 2,6-Dichlorocapronic acid xylidide

Cat. No.: B602214 Get Quote

Technical Guide: 2,6-Dichlorocapronic Acid
Xylidide
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 2,6-Dichlorocapronic acid xylidide, systematically known as 2,6-Dichloro-

N-(2,6-dimethylphenyl)hexanamide. This compound is a synthetic organic molecule of interest

in pharmaceutical development, notably as a known impurity of the local anesthetic

Levobupivacaine.[1] Its structure comprises a chlorinated aliphatic acid moiety linked via an

amide bond to a substituted aromatic ring. Understanding the properties of this compound is

crucial for quality control in drug manufacturing and for researchers exploring the structure-

activity relationships of related molecules.

Chemical Identity and Structure
The core structure of 2,6-Dichlorocapronic acid xylidide features a hexanamide backbone.

The aliphatic chain is chlorinated at the 2 and 6 positions, and the amide nitrogen is substituted

with a 2,6-dimethylphenyl group.

Caption: General molecular structure of 2,6-Dichlorocapronic acid xylidide.
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Physical and Chemical Characteristics
While specific experimental data for 2,6-Dichlorocapronic acid xylidide is not extensively

available in public literature, some properties have been reported. The compound is a white to

off-white solid at room temperature and is expected to be soluble in organic solvents.[1]

Properties of 2,6-Dichloro-N-(2,6-
dimethylphenyl)hexanamide

Property Value Source

CAS Number 1037184-07-8 [1][2][3][4][5]

Molecular Formula C₁₄H₁₉Cl₂NO [2][4]

Molecular Weight 288.21 g/mol [2][4][6]

Appearance White to Off-White Solid

Purity >95% (HPLC) [4]

Storage Temperature 2-8°C [2][6]

Properties of Precursors
The synthesis of 2,6-Dichlorocapronic acid xylidide involves the reaction of 2,6-

Dichlorocaproic acid and 2,6-Xylidine. The properties of these precursors are well-documented.

Table 2: Physical and Chemical Properties of 2,6-Dichlorocaproic Acid

Property Value Source

CAS Number 5077-75-8

Molecular Formula C₆H₁₀Cl₂O₂

Molecular Weight 185.05 g/mol

Appearance Oil

Solubility
Chloroform (Slightly), Methanol

(Slightly)
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Table 3: Physical and Chemical Properties of 2,6-Xylidine

Property Value Source

CAS Number 87-62-7

Molecular Formula C₈H₁₁N

Molecular Weight 121.18 g/mol

Appearance Colorless to light yellow liquid

Density 0.984 g/mL at 25°C

Purity ≥ 99.5%

Experimental Protocols
A standard method for the synthesis of 2,6-Dichlorocapronic acid xylidide is the amidation of

2,6-Dichlorocaproic acid with 2,6-Xylidine. This can be achieved through the formation of an

acyl chloride intermediate followed by reaction with the amine.

Proposed Synthesis Workflow
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Proposed Synthesis Workflow

Step 1: Acyl Chloride Formation

Step 2: Amidation

Step 3: Purification

2,6-Dichlorocaproic Acid

Reaction in inert solvent (e.g., Toluene)

Thionyl Chloride (SOCl2)

2,6-Dichlorocaproyl chloride

Reaction with Acyl Chloride in the presence of a base (e.g., Pyridine)

2,6-Xylidine

Crude 2,6-Dichlorocapronic acid xylidide

Work-up (e.g., washing with aq. HCl and NaHCO3)

Crystallization or Chromatography

Pure 2,6-Dichlorocapronic acid xylidide

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2,6-Dichlorocapronic acid xylidide.
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Spectroscopic Data
Detailed experimental spectra for 2,6-Dichlorocapronic acid xylidide are not widely

published. However, based on its structure, the following characteristic spectral features can be

anticipated:

¹H NMR: Signals corresponding to the aromatic protons of the 2,6-dimethylphenyl group, the

methyl protons, the methine proton at the α-carbon, and the methylene protons of the

hexanoyl chain. The chemical shifts will be influenced by the presence of the chlorine atoms

and the amide bond.

¹³C NMR: Resonances for the carbonyl carbon of the amide, the aromatic carbons, the

methyl carbons, and the carbons of the aliphatic chain.

IR Spectroscopy: Characteristic absorption bands for the N-H stretching of the secondary

amide, the C=O stretching of the amide (Amide I band), and the N-H bending (Amide II

band). C-Cl stretching vibrations would also be present.

Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of

288.21 g/mol , along with characteristic fragmentation patterns including the loss of chlorine

atoms and cleavage of the amide bond.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the public domain regarding the biological

activity or associated signaling pathways of 2,6-Dichlorocapronic acid xylidide itself. Its

primary significance lies in being an impurity in the anesthetic Levobupivacaine. However, the

2,6-xylidine moiety is a known structural component in a variety of pharmacologically active

compounds, particularly local anesthetics which act by blocking sodium channels. The parent

compound, 2,6-xylidine, has been studied for its metabolic pathways and potential genotoxicity.

[7][8]

Conclusion
2,6-Dichlorocapronic acid xylidide is a compound of importance in the quality control of

certain pharmaceuticals. While comprehensive data on its physicochemical properties and

biological effects are limited, this guide provides a summary of the available information and a
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framework for its synthesis and characterization based on established chemical principles.

Further research is warranted to fully elucidate the characteristics and potential biological

implications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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